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Compound of Interest

Compound Name: Apilimod Mesylate

Cat. No.: B1663033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apilimod Mesylate is a potent and selective inhibitor of phosphoinositide kinase, FYVE-type

zinc finger containing (PIKfyve), a lipid kinase that plays a crucial role in endosomal trafficking.

[1][2] By inhibiting PIKfyve, Apilimod Mesylate disrupts the production of interleukin-12 (IL-12)

and interleukin-23 (IL-23), key cytokines in the inflammatory response.[1][3][4] This mechanism

of action makes it a valuable tool for research in immunology, inflammation, oncology, and

infectious diseases. This document provides detailed protocols for the preparation of Apilimod
Mesylate stock solutions for use in cell culture experiments.

Physicochemical Properties and Solubility
A thorough understanding of the physicochemical properties of Apilimod Mesylate is essential

for accurate and reproducible experimental results.
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Property Value Source

Molecular Formula C₂₅H₃₄N₆O₈S₂ [5]

Molecular Weight 610.7 g/mol

Appearance White to off-white solid [6]

Solubility in DMSO ≥ 12.5 mg/mL (≥ 20.47 mM) [3]

Solubility in Water 100 mg/mL (163.75 mM) [3]

Recommended Storage Conditions
Proper storage of Apilimod Mesylate in both solid and solution form is critical to maintain its

stability and activity.

Form
Storage
Temperature

Duration Notes

Solid (Lyophilized

Powder)
-20°C Up to 3 years

Protect from moisture

and light.

Stock Solution in

DMSO
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution in

DMSO
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

Protocol for Preparation of a 10 mM Apilimod
Mesylate Stock Solution
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common solvent for cell culture applications.

Materials:
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Apilimod Mesylate powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated precision balance

Pipettes and sterile filter tips

Procedure:

Acclimatization: Before opening, allow the vial of Apilimod Mesylate powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation from forming

inside the vial.

Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired

amount of Apilimod Mesylate powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 6.107 mg of the compound.

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the powder.

For a 10 mM stock solution, add 1 mL of DMSO for every 6.107 mg of Apilimod Mesylate.

Solubilization: Gently vortex or sonicate the solution at room temperature until the powder is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional): If sterility is a major concern, the stock solution can be filter-sterilized

using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-

protected microcentrifuge tubes or cryovials. This is crucial to avoid repeated freeze-thaw

cycles which can degrade the compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[3]

Preparation of Working Solutions
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For cell culture experiments, the concentrated stock solution must be diluted to the final

working concentration in the cell culture medium.

Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible, typically below 0.1% to 0.5%, as higher concentrations

can be toxic to cells.

Precipitation: To avoid precipitation of the compound upon dilution in aqueous media, it is

recommended to perform a serial dilution. First, dilute the 10 mM stock solution to an

intermediate concentration (e.g., 1 mM) in DMSO. Then, add this intermediate solution to the

cell culture medium to achieve the final desired concentration.

Example Dilution: To prepare a 100 nM working solution in 10 mL of cell culture medium:

Prepare a 1 mM intermediate stock by diluting 10 µL of the 10 mM stock in 90 µL of

DMSO.

Add 1 µL of the 1 mM intermediate stock to the 10 mL of cell culture medium. This results

in a final DMSO concentration of 0.01%.

Signaling Pathway and Experimental Workflow
Apilimod Mesylate's primary mechanism of action is the inhibition of PIKfyve, which

subsequently downregulates the IL-12 and IL-23 signaling pathways. This is crucial in

modulating the differentiation and activity of T-helper cells (Th1 and Th17).
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Apilimod Mesylate Mechanism of Action
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Caption: Apilimod Mesylate inhibits PIKfyve, leading to reduced IL-12/IL-23 production and

downstream signaling, ultimately suppressing inflammatory responses.

The following diagram outlines a typical experimental workflow for treating cells with Apilimod
Mesylate.

Experimental Workflow for Apilimod Mesylate Treatment
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Caption: A generalized workflow for cell-based experiments involving Apilimod Mesylate
treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PIKfyve, a class III PI-kinase, is the target of the small molecular IL12/23 inhibitor apilimod
and a new player in toll-like receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]

2. PIKfyve, a Class III PI Kinase, Is the Target of the Small Molecular IL-12/IL-23 Inhibitor
Apilimod and a Player in Toll-like Receptor Signaling - OAK Open Access Archive
[oak.novartis.com]

3. medchemexpress.com [medchemexpress.com]

4. selleckchem.com [selleckchem.com]

5. medchemexpress.com [medchemexpress.com]

6. alzdiscovery.org [alzdiscovery.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1663033?utm_src=pdf-body
https://www.benchchem.com/product/b1663033?utm_src=pdf-body
https://www.benchchem.com/product/b1663033?utm_src=pdf-body
https://www.benchchem.com/product/b1663033?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663033?utm_src=pdf-body
https://www.benchchem.com/product/b1663033?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4878021/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4878021/
https://oak.novartis.com/2804/
https://oak.novartis.com/2804/
https://oak.novartis.com/2804/
https://www.medchemexpress.com/apilimod-mesylate.html
https://www.selleckchem.com/products/apilimod-mesylate.html
https://www.medchemexpress.com/Apilimod.html
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Apilimod-Cognitive-Vitality-For-Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Apilimod Mesylate
in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663033#how-to-prepare-apilimod-mesylate-stock-
solutions-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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